Cas no 166196-17-4 (Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:4))

• Product Name: Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:4)
• CAS No: 166196-17-4
• MF: C₅₃H₆₂IN₆S₂
• MW: 974.134062290192
• CID: 148427
• Update Time: 2024-01-25

Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:4) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen-1-yl]-,iodide (1:4)
• [7-dimethylazaniumylidene-1-[4-[(E,3Z)-3-(3-methyl-1,3-benzothiazol-2-ylidene)prop-1-enyl]quinolin-1-ium-1-yl]-9-[4-[(E,3E)-3-(3-methyl-1,3-benzothiazol-2-ylidene)prop-1-enyl]quinolin-1-ium-1-yl]nonan
• Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H)-benzothiazolylidene)-1-propen
• Quinolinium,1,1'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2(3H...
• [7-dimethylazaniumylidene-1-[4-[(E,3Z)-3-(3-methyl-1,3-benzothiazol-2-ylidene)prop-1-enyl]quinolin-1-ium-1-yl]-9-[4-[(E,3E)-3-(3-methyl-1,3-benzothiazol-2-ylidene)prop-1-enyl]quinolin-1-ium-1-yl]nonan-3-ylidene]-dimethylazanium,tetraiodide
• Quinolinium,1,1'-(1,3-propanediylbis((dimethyliminio)-3,1-propanediyl))bis(4-(3-(3-methyl-2(3H)-benzothiazolylidene)-1-propenyl)-,tetraiodide
• TOTO 3
• Chebi:52299
• Toto 3 Iodide
• 1,1'-[4,8-Bis(dimethyliminio)undecane-1,11-diyl]bis{4-[3-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)prop-1-en-1-yl]quinolinium} tetraiodide
• 1,1'-(1,3-Propanediylbis((dimethyliminio)-3,1-propanediyl))bis(4-(3-(3-methyl-2(3H)-benzothiazolylidene)-1-propenyl)quinolinium) tetraiodide
• QUINOLINIUM, 1,1'-[1,3-PROPANEDIYLBIS[(DIMETHYLIMINIO)-3,1-PROPANEDIYL]]BIS[4-[3-(3-METHYL-2(3H)-BENZOTHIAZOLYLIDENE)-1-PROPENYL]-, TETRAIODIDE
• Quinolinium, 1,1 0 -[1,3-propanediylbis [(dimethyliminio)-3,1-propanediyl]]bis[4-[3-(3-methyl-2 (3h)-benzothiazolylidene)-1-propenyl]-, Tetraiodide
• 2,2'-{[4,8-Bis(dimethyliminio)undecane-1,11-diyl]bis[quinolin-1-yl-4-ylideneprop-1-en-1-yl-3-ylidene]}bis(3-methyl-1,3-benzothiazol-3-ium) tetraiodide
• 2-((E)-3-[1-(3-[(3-[DIMETHYL(3-(4-[(Z,2E)-3-(3-METHYL-1,3-BENZOTHIAZOL-3-IUM-2-YL)-2-PROPENYLIDENE]-1-QUINOLINYL)PROPYL)AMMONIO]PROPYL)(DIMETHYL)AMMONIO]PROPYL)-4(1H)-QUINOLINYLIDENE]-1-PROPENYL)-3-METHYL-1,3-BENZOTHIAZOL-3-IUM TETRAIODIDE

• Inchi： 1S/C53H62N6S2.HI/c1-54-48-26-11-13-28-50(48)60-52(54)30-15-20-42-32-36-56(46-24-9-7-22-44(42)46)34-17-38-58(3,4)40-19-41-59(5,6)39-18-35-57-37-33-43(45-23-8-10-25-47(45)57)21-16-31-53-55(2)49-27-12-14-29-51(49)61-53;/h7-16,20-33,36-37H,17-19,34-35,38-41H2,1-6H3;1H/q+4;/p-1
• InChI Key： ARTTXSNPQKMVAW-UHFFFAOYSA-M
• SMILES： C(C1=CC=[N+](CCC[N+](C)(C)CCC[N+](C)(C)CCC[N+]2=CC=C(C=CC=C3SC4C=CC=CC=4N3C)C3=CC=CC=C23)C2=CC=CC=C12)=CC=C1SC2C=CC=CC=2N1C.[I-]

Computed Properties

• Exact Mass: 1354.07000
• Monoisotopic Mass: 1350.034309
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 65
• Rotatable Bond Count: 14
• Complexity: 1520
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9

Experimental Properties

• Solubility: Soluble in dimethyl sulfoxide
• PSA: 74.10000
• LogP: -2.73630